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Compound of Interest

Compound Name: 1-Dibenzofuranamine

Cat. No.: B1581269

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the proper storage and
disposal of 1-Dibenzofuranamine (CAS No. 50548-40-8). The information herein is compiled
from general chemical safety principles and data from structurally related compounds due to
the limited availability of a specific Safety Data Sheet (SDS) for 1-Dibenzofuranamine.
Therefore, it is imperative to conduct a thorough, substance-specific risk assessment before
handling this chemical.

Chemical and Physical Properties

While specific data for 1-Dibenzofuranamine is limited, the properties of the parent compound,
Dibenzofuran, and its isomers can provide some insight.
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Property Value (for Dibenzofuran) Reference
Physical State Powder Solid [1]
Appearance Off-white [1]
Molecular Formula C12H9NO [2]
Molecular Weight 183.21 g/mol [2]

Melting Point/Range

81-85°C/177.8-185°F

[1]

Boiling Point/Range

285 °C /545 °F @ 760 mmHg

[1]

Flash Point

130 °C/ 266 °F

[1]

Solubility

No information available, likely

low water solubility

[1]

Storage Protocols

Proper storage of 1-Dibenzofuranamine is crucial to maintain its integrity and ensure

laboratory safety. The following protocols are based on best practices for similar aromatic

amines and heterocyclic compounds.

Experimental Protocol for Storage:

o Container Selection: Store 1-Dibenzofuranamine in a tightly sealed, properly labeled

container. The original manufacturer's container is ideal.

o Storage Environment: Keep the container in a cool, dry, and well-ventilated area.[1]

e Incompatible Materials: Store away from strong oxidizing agents.[1]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[1]

 Inert Atmosphere: For long-term storage or for compounds sensitive to air or moisture,

consider storing under an inert atmosphere (e.g., argon or nitrogen).
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Parameter Recommendation

Temperature Cool, ambient temperature
Atmosphere Dry, inert gas for sensitive applications
Container Tightly sealed, light-resistant
Incompatibilities Strong oxidizing agents

Disposal Protocols

The disposal of 1-Dibenzofuranamine and its contaminated materials must be handled in
accordance with all applicable federal, state, and local regulations. Improper disposal can pose
environmental risks.

Experimental Protocol for Disposal:

» Waste Identification: All waste materials, including unused product, contaminated personal
protective equipment (PPE), and empty containers, should be considered hazardous waste.

o Waste Segregation: Collect waste 1-Dibenzofuranamine and contaminated materials in a
designated, properly labeled, and sealed hazardous waste container. Do not mix with other
waste streams unless explicitly permitted by your institution's environmental health and
safety (EHS) office.

e Environmental Precautions: Prevent the release of 1-Dibenzofuranamine into the
environment. Do not flush down the drain or dispose of in regular trash.[1] Many
dibenzofuran-based compounds are very toxic to aquatic organisms.[1]

o Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed
and certified chemical waste disposal company. Contact your institution's EHS office for
specific procedures.

Safety and Handling

When handling 1-Dibenzofuranamine, appropriate personal protective equipment should be
worn to minimize exposure.
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PPE Specification

Eye/Face Protection Chemical safety goggles or a face shield.

) . Chemical-resistant gloves (e.g., nitrile) and a lab
Skin Protection .
coat.

Use in a well-ventilated area or with a fume
Respiratory Protection hood. If dust is generated, a NIOSH-approved

respirator may be necessary.

Visual Workflows

The following diagrams illustrate the key decision-making processes for the proper storage and
disposal of 1-Dibenzofuranamine.

Caption: Workflow for receiving and storing 1-Dibenzofuranamine.

Caption: Decision process for the disposal of 1-Dibenzofuranamine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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